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Welcome to the Technical Support Center for the DigiQuant™ Assay System. This guide is

designed to help researchers, scientists, and drug development professionals achieve

consistent and reliable results when quantifying digitalis glycosides.

Below you will find detailed troubleshooting guides, frequently asked questions (FAQs), and a

comprehensive experimental protocol.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the DigiQuant™ assay? A1: The DigiQuant™ assay is a

competitive enzyme-linked immunosorbent assay (ELISA). In this format, a known amount of

enzyme-labeled digitalis glycoside (conjugate) competes with the digitalis glycoside in your

sample for a limited number of binding sites on a specific antibody that is pre-coated onto the

microplate wells.[1][2][3] After an incubation period, unbound components are washed away. A

substrate is then added, which reacts with the enzyme on the bound conjugate to produce a

colored product. The intensity of the color is inversely proportional to the concentration of the

digitalis glycoside in the sample; a weaker signal indicates a higher concentration of the

analyte in the sample.[1][2]

Q2: What is the typical dynamic range of this assay? A2: The typical dynamic range for

quantifying digoxin is approximately 0.25 ng/mL to 5.0 ng/mL. Samples with concentrations

expected to be outside this range should be diluted with the provided assay buffer.
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Q3: What sample types are compatible with this assay? A3: This assay is primarily designed

and validated for use with serum and plasma samples.[4] The use of other sample types, such

as cell culture supernatants or tissue homogenates, would require independent validation.

Q4: How should I store the kit components? A4: Upon receipt, store the entire kit at 4°C. It is

crucial to ensure that kit reagents, especially the lyophilized standard, are stored according to

the protocol to prevent degradation, which can lead to poor standard curves.[5][6] Do not

freeze the kit components. Allow all reagents to equilibrate to room temperature for at least 30-

40 minutes before use.[7]
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1. Reagent & Sample Prep
(Bring to RT, Dilute Standards)

2. Add Standards & Samples
to Plate (25 µL)

3. Add Enzyme Conjugate
to all wells (50 µL)

4. Add Antibody Solution
to all wells (50 µL)

5. Incubate
(30 min at RT)

6. Wash Plate
(3-5 times)

7. Add TMB Substrate
(100 µL)

8. Incubate in Dark
(15 min at RT)

9. Add Stop Solution
(100 µL)

10. Read Absorbance
at 450 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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